1-(3-Chloropropyl)-3-(trifluoromethyl)benzene
Overview
Description
1-(3-Chloropropyl)-3-(trifluoromethyl)benzene (CPTFMB) is an organic compound with a wide range of industrial and laboratory applications. It is a versatile chemical that is used in the synthesis of other compounds, as a solvent, and in a variety of scientific research applications. CPTFMB is a colorless, odorless, and non-volatile liquid with a boiling point of 112°C and a melting point of -82°C. It is highly soluble in most organic solvents, including ethanol and water.
Scientific Research Applications
Catalyst in Trifluoromethylation
1-(3-Chloropropyl)-3-(trifluoromethyl)benzene plays a role in the field of catalysis. For example, Mejía and Togni (2012) demonstrated its use in the trifluoromethylation of various aromatic and heteroaromatic compounds, employing methyltrioxorhenium as a catalyst. This process, carried out in chloroform at 70°C, showed the involvement of radical species and yielded products with up to 77% efficiency (Mejía & Togni, 2012).
Role in Deprotonation and Site Selectivity
The compound is involved in deprotonation and regioselective reactions. Mongin, Desponds, and Schlosser (1996) observed that chloro(trifluoromethyl)benzenes underwent deprotonation adjacent to a single halogen substituent when treated with alkyllithiums. This finding highlights its potential for achieving optional site selectivities in chemical reactions (Mongin, Desponds, & Schlosser, 1996).
In Synthesis of 4,4′-(Arylmethylene)bis(1H-pyrazol-5-ol) Derivatives
Karimi-Jaberi et al. (2012) utilized a compound related to this compound in the synthesis of 4,4′-(arylmethylene)bis(1H-pyrazol-5-ols). They used 1,3,5-Tris(hydrogensulfato) benzene as a catalyst for this synthesis, which offered advantages like excellent yields and eco-friendly reaction conditions (Karimi-Jaberi, Pooladian, Moradi, & Ghasemi, 2012).
In Organic Synthesis and Compound Formation
Matsuda and Shinohara (1978) studied the reactions of 1-X-2-chloropropanes with benzene, where the compound played a key role. The study provided insights into the formation of various organic compounds, highlighting its importance in organic synthesis (Matsuda & Shinohara, 1978).
In the Optimization of Isocyanate Synthesis
Dong Jianxun and colleagues (2018) investigated the synthesis of 1,3-Bis(isocyanatomethyl)benzene, which is related to this compound. This research aimed at a non-phosgene green synthesis process, contributing to the field of environmentally friendly chemical processes (Dong Jianxun, Zheng, Li, Zhang, & Feng, 2018).
properties
IUPAC Name |
1-(3-chloropropyl)-3-(trifluoromethyl)benzene | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10ClF3/c11-6-2-4-8-3-1-5-9(7-8)10(12,13)14/h1,3,5,7H,2,4,6H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEDVMJISOHNIAU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(F)(F)F)CCCCl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10ClF3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.63 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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